Cas no 64481-44-3 (Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-)
64481-44-3 structure
Product Name:Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-
CAS No:64481-44-3
MF:C10H7N3O
MW:185.182081460953
CID:499876
PubChem ID:135603206
Update Time:2025-04-19
Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-
- Propanenitrile, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- (9CI)
- 64481-44-3
- (Z)-1-(1H-1,3-BENZIMIDAZOL-2-YL)-2-HYDROXY-1-ETHENYL CYANIDE
- AKOS004090041
- Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-(9ci)
-
- Inchi: 1S/C10H7N3O/c11-5-7(6-14)10-12-8-3-1-2-4-9(8)13-10/h1-4,6,14H,(H,12,13)/b7-6-
- InChI Key: PGUFXFMJESTTAE-SREVYHEPSA-N
- SMILES: O/C=C(/C#N)\C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 185.05901
- Monoisotopic Mass: 185.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 72.7Ų
Experimental Properties
- PSA: 64.92
Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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